Cas no 34133-56-7 (Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-)

Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)- structure
34133-56-7 structure
Product Name:Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-
CAS No:34133-56-7
MF:C13H9NO3S
MW:259.280462026596
CID:1461531
Update Time:2024-08-23

Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-hydroxy-5-(phenylsulfonyl)-
    • Inchi: 1S/C13H9NO3S/c14-9-10-8-12(6-7-13(10)15)18(16,17)11-4-2-1-3-5-11/h1-8,15H
    • InChI Key: VXRQTGYKANBAMA-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC(S(C2=CC=CC=C2)(=O)=O)=CC=C1O

Computed Properties

  • Exact Mass: 259.03037

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Melting Point: 197-198 °C(Solv: ethanol (64-17-5); water (7732-18-5))
  • Boiling Point: 492.4±40.0 °C(Predicted)
  • PSA: 78.16
  • pka: 4.60±0.18(Predicted)
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